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Compound of Interest

Compound Name: Propylcyclohexane

Cat. No.: B167486

For researchers and professionals in drug development, the safe handling of chemical
reagents is paramount. This guide provides essential safety and logistical information for the
use of Propylcyclohexane, a flammable liquid requiring careful management in the laboratory.
Adherence to these procedures is critical for minimizing risks and ensuring a safe research
environment.

Essential Safety Information

Propylcyclohexane is a flammable liquid and vapor that may be fatal if swallowed and enters
airways.[1] It is crucial to handle this chemical with appropriate personal protective equipment
and in a well-ventilated area.

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative safety data for
Propylcyclohexane. This information is critical for assessing risks and planning experimental
and disposal procedures.
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Property Value Source
CAS Number 1678-92-8 [21[3114]
Molecular Formula CoHas [2][5]
Molecular Weight 126.24 g/mol [2][5]
Appearance Clear, colorless liquid [2]
Boiling Point 155 °C (lit.) [2]
Melting Point -95 °C [2]
Flash Point 35 °C (95 °F) - closed cup

Density 0.793 g/mL at 25 °C (lit.) [2]
Vapor Pressure 8.7 mmHg (37.7 °C)

Autoignition Temperature 248 °C (478 °F) [2]
GHS Classification Flammable Liquid, Category 3 [5]

Personal Protective Equipment (PPE)

To mitigate the risks associated with handling Propylcyclohexane, the following personal
protective equipment is mandatory.

Recommended PPE for Handling Propylcyclohexane
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Equipment Specification Rationale

) Safety goggles or a face Protects against splashes that
Eye Protection i o
shield. could cause eye irritation.[1]

. ] Prevents skin contact and
Hand Protection Impervious gloves. S
potential irritation.[1]

Half or full facepiece respirator  Required when ventilation is

) ) with appropriate cartridges, or inadequate or for spill
Respiratory Protection ) ) ] ]
a self-contained breathing response to prevent inhalation
apparatus (SCBA). of vapors.[1]
) Impervious protective clothing o )
Body Protection Minimizes skin exposure.[1]
and boots.

Operational Plan for Handling Propylcyclohexane

A systematic approach to handling Propylcyclohexane is essential to ensure safety. The
following step-by-step plan should be followed.

Pre-Operational Checks

» Verify Ventilation: Ensure the work area is well-ventilated, preferably within a chemical fume
hood.[1]

 Inspect PPE: Check all personal protective equipment for integrity and proper fit.

e Locate Safety Equipment: Confirm the location and functionality of the nearest safety shower
and eye bath.[1]

o Prepare for Spills: Have an appropriate spill kit with absorbent materials readily available.

Handling Procedure

e Grounding: Take measures to prevent the buildup of electrostatic charge. Use explosion-
proof equipment.[1]

e Dispensing: Use a closed system where possible to minimize vapor generation.[1]
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e Avoid Inhalation and Contact: Do not breathe vapors or mist. Avoid contact with skin, eyes,
and clothing.[1]

» No Ignition Sources: Keep away from heat, sparks, open flames, and hot surfaces. No
smoking in the handling area.[1]

Post-Handling

o Secure Container: Tightly close the Propylcyclohexane container.[1]
o Clean Work Area: Decontaminate the work surface.
e Wash Hands: Thoroughly wash hands and face after handling.[1]

o Store Properly: Store the container in a cool, dark, and well-ventilated place, away from
incompatible materials such as oxidizing agents.[1]

Disposal Plan for Propylcyclohexane

Proper disposal of Propylcyclohexane and its waste is crucial to protect the environment and
comply with regulations.

Waste Collection and Storage

o Segregate Waste: Collect all waste containing Propylcyclohexane, including unused
product and contaminated materials (e.g., absorbent pads, gloves), in a designated, properly
labeled, and sealed container.

o Labeling: Clearly label the waste container with "Propylcyclohexane Waste" and all relevant
hazard symbols (flammable).

o Storage: Store the waste container in a designated, well-ventilated area for flammable liquid
waste, away from ignition sources.

Disposal Procedure

o Professional Disposal: Arrange for the collection and disposal of the chemical waste through
a licensed and approved waste disposal company.[6]
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e Provide Information: Furnish the waste disposal company with the Safety Data Sheet (SDS)
for Propylcyclohexane to ensure they have all the necessary information for safe handling

and disposal.[6]

o Regulatory Compliance: Observe all federal, state, and local regulations when disposing of
the substance.[1] Do not dispose of this chemical into drains or the environment.[6]

Experimental Workflow and Safety

The following diagram illustrates the logical flow of operations when working with
Propylcyclohexane, emphasizing the integration of safety measures at each stage.
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Propylcyclohexane Handling and Disposal Workflow
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Caption: Workflow for safe handling and disposal of Propylcyclohexane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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